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Compound of Interest

Compound Name: 4-Chloro-3-cyanopyridine

Cat. No.: B120827 Get Quote

Technical Guide: 4-Chloro-3-cyanopyridine
To: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Core Properties of 4-Chloro-3-cyanopyridine

Introduction
This technical guide provides a summary of the available scientific information for 4-Chloro-3-
cyanopyridine (also known as 4-chloronicotinonitrile). This compound is a substituted pyridine

derivative and serves as a valuable intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical sectors.[1][2] Its utility stems from the

reactive nature of the chlorine and cyano functional groups, which allow for a variety of

chemical modifications.[1] This document outlines the known chemical and physical properties

and a documented synthesis protocol.

It is important to note that a thorough search of scientific literature and crystallographic

databases, including the Cambridge Crystallographic Data Centre (CCDC), did not yield a

publicly available experimental crystal structure for 4-Chloro-3-cyanopyridine. Therefore,

quantitative crystallographic data such as unit cell parameters, space group, and atomic

coordinates are not available at this time. The absence of a primary research article detailing

the crystal structure also means that there are no cited key experiments or signaling pathways

directly related to its solid-state structure to report.

Chemical and Physical Properties
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4-Chloro-3-cyanopyridine is a white to off-white crystalline solid at room temperature.[1] A

summary of its key physical and chemical properties is presented in the table below.

Property Value Source

Molecular Formula C₆H₃ClN₂ [3][4]

Molecular Weight 138.55 g/mol [3][4]

CAS Number 89284-61-7 [3][4]

Melting Point 86 °C [4]

Boiling Point 243.5 °C at 760 mmHg [4]

Density 1.3 g/cm³ [4]

Synthesis Protocol
A common method for the synthesis of 4-Chloro-3-cyanopyridine involves the dehydration of

4-chloropyridine-3-carboxamide. The following experimental protocol is based on a reported

synthetic route.

Synthesis of 4-Chloro-3-cyanopyridine from 4-
Chloropyridine-3-carboxamide

Reactants:

4-Chloropyridine-3-carboxamide

Triethylamine

Phosphoryl trichloride

Tetrahydrofuran (THF)

Dichloromethane (CH₂Cl₂)

Silica gel
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Procedure:

Suspend 4-chloronicotinamide (1 equivalent) in cold (0 °C) THF.

Add triethylamine (8 equivalents) to the suspension.

Slowly add phosphoryl trichloride (1 equivalent) to the reaction mixture.

Allow the reaction mixture to stir for 3 hours while warming to room temperature.

Add silica gel to the reaction mixture and concentrate it, ensuring the bath temperature

remains around 35 °C.

Dry load the residue onto a chromatography column.

Elute the product with 100% dichloromethane to yield 4-Chloro-3-cyanopyridine.

Logical Workflow for Synthesis
The synthesis of 4-Chloro-3-cyanopyridine can be represented as a straightforward chemical

transformation. The logical workflow for the synthesis process is outlined below.
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Starting Materials

Reaction Step

Workup and Purification

Final Product

4-Chloropyridine-3-carboxamide

Dehydration Reaction

Triethylamine Phosphoryl trichloride THF

Silica Gel Addition

Concentration

Column Chromatography

4-Chloro-3-cyanopyridine

Click to download full resolution via product page

Synthesis workflow for 4-Chloro-3-cyanopyridine.

Conclusion
While 4-Chloro-3-cyanopyridine is a commercially available and synthetically important

compound, its detailed solid-state structure has not been publicly documented. The information

provided in this guide, including its chemical and physical properties and a reliable synthesis

protocol, is intended to be a useful resource for researchers, scientists, and drug development
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professionals. Further experimental work, specifically single-crystal X-ray diffraction, would be

required to fully characterize the crystal structure of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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